Cas no 25764-08-3 (Cerium nitride (CeN))

• Product name: Cerium nitride (CeN)
• CAS No: 25764-08-3
• MF: CeN
• MW: 154.122696876526
• CID: 278044
• PubChem ID: 117625

Cerium nitride (CeN) Chemical and Physical Properties

Names and Identifiers

• Cerium nitride (CeN)
• cerium nitride
• cerium(III) nitride
• nitridocerium
• CERIUM MONONITRIDE
• 5PUM688GQ2
• 25764-08-3
• EINECS 247-243-0
• Cerium nitride, 99.9% - 60 mesh
• UNII-5PUM688GQ2
• MFCD00016010
• DTXSID5067138
• azanylidynecerium
• DTXCID9037379

• Inchi： InChI=1S/Ce.N
• InChI Key： BCZWPKDRLPGFFZ-UHFFFAOYSA-N
• SMILES： N#[Ce]

Computed Properties

• Exact Mass: 149.9101
• Monoisotopic Mass: 153.908508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Bronze, NaCl structure, a=0.501nm
• Density: 7.890
• Melting Point: 2557°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 23.79

Additional information on Cerium nitride (CeN)

Introduction to Cerium Nitride (CeN) and Its Applications in Modern Chemistry

Cerium nitride (CeN), with the chemical formula CeN, is a fascinating compound that has garnered significant attention in the field of materials science and chemistry. The compound is characterized by its unique electronic and optical properties, making it a valuable material for various applications. One of the most critical aspects of CeN is its CAS number, which is 25764-08-3. This identifier plays a crucial role in distinguishing it from other nitrogen-based compounds and ensuring accurate documentation and research.

The synthesis of cerium nitride involves a series of well-defined chemical processes that are essential for achieving high purity and crystalline structure. Recent advancements in synthetic methodologies have enabled researchers to produce CeN with enhanced properties, which has opened new avenues for its application in catalysis, luminescence, and electronic devices. The compound's stability under extreme conditions, such as high temperatures and corrosive environments, further underscores its potential in industrial applications.

In the realm of catalysis, cerium nitride has emerged as a promising material due to its ability to facilitate various chemical reactions efficiently. Studies have shown that CeN can act as a highly active catalyst in the oxidation of hydrocarbons, which is crucial for environmental remediation and the production of fine chemicals. The surface properties of CeN, including its high surface area and reactive sites, contribute to its exceptional catalytic performance. Additionally, the presence of cerium ions in CeN allows for tunable redox properties, making it adaptable to different catalytic processes.

Another significant area where cerium nitride has made notable contributions is in the field of luminescent materials. The compound exhibits excellent photoluminescence properties, which make it suitable for use in optoelectronic devices such as light-emitting diodes (LEDs) and sensors. Researchers have leveraged these properties to develop novel light-emitting materials that offer higher efficiency and longer lifespans compared to traditional phosphors. The study of CeN's luminescent behavior has also provided insights into the mechanisms of energy transfer and emission processes, contributing to advancements in solid-state physics.

The application of cerium nitride in electronic devices has been another area of intense research. Its unique electronic structure allows it to exhibit both n-type and p-type conductivity, depending on the doping conditions. This versatility makes CeN an attractive candidate for use in transistors, diodes, and other semiconductor devices. Furthermore, the compound's stability at high temperatures enhances its suitability for high-performance electronic applications where reliability is paramount.

Recent research has also explored the potential of cerium nitride in biomedicine. The compound's biocompatibility and non-toxicity have made it a viable candidate for use in drug delivery systems and medical imaging agents. Studies have demonstrated that CeN nanoparticles can be effectively used for targeted drug delivery due to their ability to accumulate at specific sites within the body. Additionally, the luminescent properties of CeN have been exploited for imaging applications, providing researchers with a powerful tool for visualizing biological processes at the cellular level.

The environmental impact of using cerium nitride has also been a focus of attention. Unlike some other nitrogen-based compounds that may contribute to pollution or environmental degradation, CeN has shown minimal adverse effects on ecosystems when used under controlled conditions. This makes it an environmentally friendly alternative for various industrial applications where traditional materials may pose ecological risks.

In conclusion, cerium nitride (CeN) is a multifaceted compound with a wide range of applications across different fields. Its unique properties make it an invaluable material for catalysis, luminescence, electronics, and biomedicine. The continued research into this compound promises to unlock even more possibilities for its use in addressing global challenges such as energy sustainability and healthcare advancements.